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Compound of Interest

Compound Name: MK-886

Cat. No.: B1676634 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety protocols and operational procedures for the

handling and disposal of MK-886. The following guidelines are intended to ensure the safety of

laboratory personnel and to provide a clear framework for the experimental use of this

compound.

Immediate Safety and Hazard Information
MK-886 is a potent inhibitor of 5-lipoxygenase-activating protein (FLAP) and is widely used in

research. While some safety data sheets (SDS) classify MK-886 as non-hazardous, others

indicate potential risks, including flammability, skin irritation, and specific target organ toxicity.

Given the conflicting information, it is imperative to handle MK-886 with a high degree of

caution.

Key Biological Activities:

Primary Target: 5-lipoxygenase-activating protein (FLAP). Inhibition of FLAP blocks the

synthesis of leukotrienes, which are inflammatory mediators.

Off-Target Effects: MK-886 has been shown to inhibit cyclooxygenase-1 (COX-1) and DNA

polymerase.[1][2] It can also induce apoptosis (programmed cell death) in a manner that is

independent of its action on FLAP.
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Hazard Classification Summary
Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral токсичность Danger Toxic if swallowed.

Acute Toxicity, Dermal

& Inhalation

череп и скрещенные

кости
Danger

Fatal in contact with

skin or if inhaled.

Skin

Corrosion/Irritation
коррозия Danger

Causes severe skin

burns and eye

damage.

Skin Sensitization
восклицательный

знак
Warning

May cause an allergic

skin reaction.

Hazardous to the

Aquatic Environment

опасность для

окружающей среды
Warning

Very toxic to aquatic

life with long lasting

effects.

Personal Protective Equipment (PPE)
A stringent PPE protocol is mandatory when handling MK-886 in solid or solution form.
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PPE Category Item Specification Rationale

Hand Protection Gloves

Nitrile or other

chemically resistant

gloves.

To prevent skin

contact, which can be

fatal.

Eye Protection

Safety glasses with

side shields or

goggles.

ANSI Z87.1 certified.
To protect eyes from

splashes or dust.

Body Protection Laboratory coat
Standard laboratory

coat.

To protect skin and

clothing from

contamination.

Respiratory Protection
Fume hood or certified

respirator

Use in a well-

ventilated area,

preferably a chemical

fume hood.

To prevent inhalation

of dust or aerosols,

which can be fatal.

Operational Plans
Handling and Storage

Handling:

Always handle MK-886 within a chemical fume hood to minimize inhalation exposure.

Avoid the creation of dust when working with the solid form.

Use non-sparking tools and ensure electrical grounding to prevent static discharge,

especially when handling flammable solutions.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

The recommended storage temperature is -20°C.
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Keep away from heat, sparks, and open flames.

Spill Management
In the event of a spill:

Evacuate the immediate area.

Ventilate the space.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or earth).

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Dispose of all contaminated materials as hazardous waste.

Disposal Plan
Proper disposal of MK-886 and its associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Unused MK-886: Dispose of as hazardous chemical waste. Do not discard down the drain or

in regular trash.

Contaminated Materials: All materials that have come into contact with MK-886, including

gloves, pipette tips, and empty containers, should be collected in a designated, sealed

hazardous waste container.

Liquid Waste: Collect all liquid waste containing MK-886 in a clearly labeled, sealed

container. The container should indicate that it contains hazardous chemical waste.

Waste Collection: Follow your institution's guidelines for the collection and disposal of

hazardous chemical waste. This typically involves contacting your institution's Environmental

Health and Safety (EHS) department for pickup.
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Experimental Protocols
Preparation of Stock Solutions
MK-886 is soluble in solvents such as DMSO and ethanol.

Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 47.21 100

Ethanol 2.36 5

To prepare a 10 mM stock solution in DMSO:

Weigh out the desired amount of MK-886 (Molecular Weight: 472.08 g/mol ).

Add the appropriate volume of DMSO to achieve a final concentration of 10 mM. For

example, to make 1 mL of a 10 mM solution, dissolve 4.72 mg of MK-886 in 1 mL of DMSO.

Vortex or sonicate briefly to ensure complete dissolution.

Store the stock solution at -20°C.

In Vitro Cell Viability Assay (MTT Assay) with A549 Cells
This protocol outlines the steps for assessing the cytotoxic effects of MK-886 on the A549

human lung adenocarcinoma cell line using an MTT assay.[3][4][5][6]

Materials:

A549 cells

Complete culture medium (e.g., DMEM with 10% FBS)

MK-886 stock solution (e.g., 10 mM in DMSO)

96-well plates
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MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

DMSO

Phosphate-buffered saline (PBS)

Procedure:

Cell Seeding:

Trypsinize and count A549 cells.

Seed 1 x 10^4 cells per well in a 96-well plate in 100 µL of complete culture medium.

Incubate overnight at 37°C in a 5% CO2 incubator to allow for cell attachment.

Compound Treatment:

Prepare serial dilutions of MK-886 from the stock solution in complete culture medium to

achieve the desired final concentrations.

Remove the medium from the wells and add 100 µL of the medium containing the different

concentrations of MK-886. Include a vehicle control (medium with the same concentration

of DMSO used for the highest MK-886 concentration).

Incubate for 24 to 48 hours at 37°C in a 5% CO2 incubator.

MTT Addition:

After the incubation period, add 10 µL of MTT solution to each well.

Incubate for 4 hours at 37°C.

Formazan Solubilization:

Carefully remove the medium from each well.

Add 100 µL of DMSO to each well to dissolve the formazan crystals.
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Absorbance Measurement:

Measure the absorbance at 570 nm using a microplate reader.

Data Analysis:

Calculate the percentage of cell viability for each treatment group compared to the vehicle

control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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